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Compound of Interest

Compound Name: 2-Hydroxyisonicotinonitrile

Cat. No.: B3043947 Get Quote

A Note on a Developing Safety Profile: It is critical to note that a comprehensive, officially

sanctioned Safety Data Sheet (SDS) for 2-Hydroxyisonicotinonitrile is not readily available.

This guide has been meticulously compiled by synthesizing data from structurally analogous

compounds, established principles for handling nitrile-containing molecules, and general

laboratory safety standards.[1][2] The recommendations herein are grounded in scientific

precedent and a commitment to the highest safety standards, designed to empower you to

work with confidence and caution.

Hazard Assessment: Understanding the Risks
2-Hydroxyisonicotinonitrile is a solid organic compound. While specific toxicity data is

limited, its structure—an aromatic ring substituted with a hydroxyl group and a nitrile group—

provides critical clues to its potential hazards.

Key Potential Hazards:

Skin and Eye Irritation: Like many functionalized aromatic compounds, 2-
Hydroxyisonicotinonitrile is expected to cause skin and serious eye irritation upon contact.

[3]

Respiratory Tract Irritation: As a fine powder, airborne particles can irritate the respiratory

system if inhaled.[3]
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Cyanide-like Toxicity: The presence of the nitrile (-C≡N) group introduces the potential for

cyanide-like toxicity. Aliphatic nitriles, in particular, can be metabolized to release cyanide

ions, which inhibit cellular respiration.[4] While aromatic nitriles are generally more stable,

this potential cannot be dismissed and underscores the need for stringent handling

procedures to prevent exposure.[2]

Physicochemical Properties Summary

Property Value Source

Molecular Formula C₆H₄N₂O -

Molecular Weight 120.11 g/mol -

Physical State Solid -

Melting Point 285-288°C -

Personal Protective Equipment (PPE): Your First
Line of Defense
A proactive approach to PPE is non-negotiable. The following recommendations are based on

a risk assessment aimed at preventing all routes of exposure.

Body Protection: A standard laboratory coat is mandatory to protect against incidental

contact. For tasks with a higher risk of dust generation, consider a disposable lab coat to

prevent carrying contaminants outside the work area.

Hand Protection: Nitrile gloves are the recommended choice, offering good resistance to a

range of chemicals. Always inspect gloves for any signs of damage before use and wash

your hands thoroughly after removal.[5][6]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

When handling larger quantities or when there is a significant risk of dust generation, it is

best practice to use chemical safety goggles or a full-face shield.[7]
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Respiratory Protection: All handling of 2-Hydroxyisonicotinonitrile powder should be

conducted within a certified chemical fume hood to minimize inhalation risk.[5][8] If a fume

hood is not available, or if there is a potential for dust to escape containment, a NIOSH-

approved respirator with a particulate filter (P100) is required.[7]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for safely managing 2-Hydroxyisonicotinonitrile in the

laboratory.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[7]

Ensure the container is clearly labeled and kept tightly closed.

Handling and Weighing:

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered.[5] Cover the work surface with absorbent, disposable bench

paper.[9]

Weighing: If possible, weigh the compound directly within the fume hood.[8] Use a weigh

boat to prevent spillage.[9] Avoid pouring the powder from a height to minimize dust

generation.[9]

Transfers: When transferring the powder, use a spatula and keep the container opening as

close as possible to the receiving vessel.[9]

Post-Handling: After use, securely close the container. Decontaminate the spatula and any

other equipment used. Wipe down the work surface in the fume hood.

Emergency Response Plan: Spills and Exposures
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Accidents can happen, and a clear, rehearsed plan is your best tool for mitigating their impact.

[10]

Spill Response:

For a small spill of 2-Hydroxyisonicotinonitrile powder:

Alert and Isolate: Alert colleagues in the immediate vicinity and restrict access to the area.

[10][11]

Assess: Ensure there is no immediate fire hazard.

Protect: Don the appropriate PPE, including respiratory protection if necessary.[11]

Contain and Clean: Gently cover the spill with a damp paper towel to avoid raising dust.[12]

Alternatively, use a commercial spill kit absorbent. Carefully scoop the material into a

sealable container.

Decontaminate: Clean the spill area with soap and water.[13]

Dispose: Label the container with the spilled chemical's name and dispose of it as hazardous

waste according to your institution's guidelines.[11][14]
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Caption: Workflow for managing a small powder spill.

First Aid Measures:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[3]
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Skin Contact: Remove contaminated clothing and wash the affected area with copious

amounts of soap and water for at least 15 minutes.[5][10] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.[5][10] Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing 2-Hydroxyisonicotinonitrile, including contaminated PPE and spill

cleanup materials, must be treated as hazardous chemical waste.

Collection: Collect all waste in a clearly labeled, sealed, and compatible container.[11]

Labeling: The label should clearly state "Hazardous Waste" and the name "2-
Hydroxyisonicotinonitrile".

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety department. Do not dispose of this material down the drain or in regular trash.[15]

By adhering to these guidelines, you can effectively manage the risks associated with handling

2-Hydroxyisonicotinonitrile, ensuring a safe and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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